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Compound of Interest

Compound Name: Bayothrin

Cat. No.: B7853758

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of technical grade Bayothrin, a pyrethroid insecticide whose active ingredient is
transfluthrin. The information presented herein is curated for professionals in research and
development, offering detailed data and methodologies to support advanced applications and
studies.

Chemical Identity and Composition

Technical grade Bayothrin is primarily composed of the active ingredient transfluthrin.
Transfluthrin is a synthetic pyrethroid known for its fast-acting insecticidal properties,
particularly against flying insects. It possesses two chiral centers, resulting in four possible
stereoisomers. The insecticidally active substance is the 1R-trans isomer. The technical grade
material contains a specified minimum purity of the active isomer, with the other isomers
considered impurities.

Table 1: Chemical Identity of Transfluthrin
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Identifier Value

Common Name Transfluthrin

(2,3,5,6-Tetrafluorophenyl)methyl (1R,3S)-3-
Chemical Name (2,2-dichloroethenyl)-2,2-dimethylcyclopropane-

1-carboxylate

Synonyms Bayothrin, Benfluthrin
CAS Number 118712-89-3
Molecular Formula C15H12Cl2F402
Molecular Weight 371.15 g/mol

CIPAC Number 741

Technical grade Bayothrin has a minimum specified purity of transfluthrin (1R-trans isomer) of
965-985 g/kg, with the remaining components being other sterecisomers and manufacturing
impurities.[1][2]

Physical Properties

The physical characteristics of technical grade Bayothrin are crucial for formulation
development, handling, and storage. A summary of these properties is provided in the table
below.

Table 2: Physical Properties of Technical Grade Transfluthrin
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Property Value Test Guideline
Colorless to brown liquid or ] )

Appearance ) ] Visual Inspection
crystalline solid

Melting Point 32°C OECD 102

Boiling Point 242 °C OECD 103

Density 1.507 g/cm3 (at 23 °C) OECD 109
1x10~*4Pato9x 10~ Pa (at

Vapor Pressure OECD 104

20 °C)

Flash Point

>35°C

Auto-ignition Temperature

415 °C

Chemical Properties

The chemical properties of transfluthrin dictate its reactivity, stability, and environmental fate.

Table 3: Chemical Properties of Technical Grade Transfluthrin

Property

Value

Test Guideline

Water Solubility

57 pg/L (at 20 °C)

OECD 105

Solubility in Organic Solvents

Very soluble in hexane,
isopropanol, toluene, and

dichloromethane

Octanol-Water Partition

Coefficient (log Kow)

5.46

OECD 107/117

Stability

Stable to acidity and sunlight;
unstable in alkaline conditions
(pH > 7.5)

Experimental Protocols
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The determination of the physical and chemical properties of technical grade Bayothrin follows
internationally recognized guidelines, primarily those established by the Organisation for
Economic Co-operation and Development (OECD) and the Collaborative International
Pesticides Analytical Council (CIPAC).

Determination of Purity by Gas Chromatography (CIPAC
Method 741)

This method determines the purity of transfluthrin in the technical material.

 Principle: The sample is analyzed by gas chromatography (GC) with a flame ionization
detector (FID). The percentage of transfluthrin is calculated using an internal standard.[3]

e Apparatus:
o Gas chromatograph with FID
o Capillary column (e.g., DB-1, 30m x 0.25mm ID, 0.25um film thickness)[4]
o Data integration system
e Reagents:
o Acetone, GC grade
o Internal Standard: Di-n-butyl phthalate[4]
o Transfluthrin reference standard
e Procedure:

o Internal Standard Solution Preparation: Accurately weigh approximately 2g of di-n-butyl
phthalate into a 100-ml volumetric flask, dissolve in, and dilute to volume with acetone.[4]

o Standard Solution Preparation: Accurately weigh about 0.1g of transfluthrin reference
standard into a 50ml volumetric flask. Dissolve in approximately 25 ml of acetone, add 2
ml of the internal standard solution, and dilute to the mark with acetone.[4]
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o Sample Solution Preparation: Accurately weigh a quantity of the technical grade
Bayothrin sample containing about 0.1g of transfluthrin into a 50ml volumetric flask.
Dissolve in approximately 25 ml of acetone, add 2 ml of the internal standard solution, and
dilute to the mark with acetone.

o Chromatographic Conditions:

Injector Temperature: 240°C[4]

Oven Temperature Program: Initial 150°C for 20 minutes, then ramp at 10°C/min to
300°C and hold for 3 minutes.[4]

Detector Temperature: 330°C[4]

Carrier Gas: Nitrogen at 30 ml/min[4]

Injection Volume: 1 pl[4]
o Analysis: Inject the standard and sample solutions into the gas chromatograph.

o Calculation: Calculate the percentage of transfluthrin in the sample by comparing the peak
area ratios of transfluthrin to the internal standard in the sample and standard
chromatograms.

Determination of Enantiomeric Purity by HPLC (CIPAC
Method)

This method is used to determine the isomer ratio of the enantiomers of transfluthrin.

¢ Principle: The stereoisomers of transfluthrin are separated by chiral high-performance liquid
chromatography (HPLC) with UV detection.[5][6]

e Apparatus:
o HPLC system with a UV detector

o Chiral column: Phenomenex LUX Cellulose-1, 3 pm, 250 mm x 4.6 mm[5][7]
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e Reagents:

o Hexane, HPLC grade[5]

o Propan-2-ol, HPLC grade[5]

o Mobile Phase: Hexane / Propan-2-ol (97:3 vIv)[5]
e Procedure:

o Sample Preparation: Accurately weigh 40 to 60 mg of the technical grade Bayothrin
sample into a 50 ml volumetric flask. Dissolve in and dilute to volume with hexane.[5]

o Chromatographic Conditions:
» Mobile Phase: Hexane / Propan-2-ol (97:3 v/v)[5]
» Detection Wavelength: 230 nm[5][7]
o Analysis: Inject the sample solution into the HPLC system.

o Calculation: Determine the peak areas for each of the separated stereoisomers. Calculate
the percentage of the 1R-trans isomer relative to the other isomers.

Determination of Physical Properties (OECD Guidelines)

e Melting Point (OECD 102): Methods such as the capillary tube method, hot-stage
microscopy, or differential scanning calorimetry can be used to determine the temperature at
which the material transitions from a solid to a liquid.[8][9][10][11][12]

o Vapor Pressure (OECD 104): A variety of methods are described, including the dynamic
method, static method, and gas saturation method, to determine the saturation pressure of
the substance at different temperatures.[13][14][15][16][17]

o Water Solubility (OECD 105): The column elution method or the flask method can be
employed to determine the saturation concentration of transfluthrin in water at a given
temperature.[18][19][20][21][22]
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o Octanol-Water Partition Coefficient (OECD 107/117): The shake-flask method (OECD 107)
or the HPLC method (OECD 117) can be used to determine the ratio of the concentration of
transfluthrin in the octanol and water phases at equilibrium, which indicates its lipophilicity.
[23][24][25]

Visualizations

The following diagrams illustrate key experimental workflows for the analysis of technical grade
Bayothrin.
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Sample & Standard Preparation

Weigh Technical Weigh Internal Weigh Transfluthrin
Bayothrin Sample Standard (IS) Reference Standard

Dissolve Sample Dissolve IS Dissolve Standard
in Acetone in Acetone in Acetone

Add IS to Add IS to
Sample Solution Standard Solution

Dilute Sample Dilute Standard
to Volume to Volume

Sample Solutign Standard Solution

Inject into GC-FID

Obtain Chromatograms

Integrate Peak Areas
(Transfluthrin & IS)

Calculate Peak Area Ratio Calculate Peak Area Ratio
(Standard) (Sample)

'

Calculate % Purity
of Transfluthrin

Click to download full resolution via product page

Caption: Workflow for GC Purity Analysis of Technical Bayothrin.
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Sample Preparation

Weigh Technical
Bayothrin Sample
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Caption: Workflow for Chiral HPLC Analysis of Transfluthrin Isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Physical and Chemical
Properties of Bayothrin (Technical Grade)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7853758#physical-and-chemical-properties-of-
technical-grade-bayothrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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